Cas no 1174932-22-9 (6-Chloro-N1,N1-dimethylbenzene-1,2-diamine)

• Product Name: 6-Chloro-N1,N1-dimethylbenzene-1,2-diamine
• CAS No: 1174932-22-9
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 1077949
• PubChem ID: 16791181
• Update Time: 2025-06-08

6-Chloro-N1,N1-dimethylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N1,N1-dimethylbenzene-1,2-diamine
• 3-Chloro-N~2~,N~2~-dimethyl-1,2-benzenediamine
• 1,2-Benzenediamine, 3-chloro-N2,N2-dimethyl-
• 3-chloro-N~2~,N~2~-dimethylbenzene-1,2-diamine
• 1174932-22-9
• 3-Chloro-N2,N2-dimethyl-1,2-benzenediamine
• AB01000937-01
• 3-chloro-2-N,2-N-dimethylbenzene-1,2-diamine
• AKOS000111026
• SCHEMBL3787574
• EN300-37488

• MDL： MFCD09737976
• Inchi： 1S/C8H11ClN2/c1-11(2)8-6(9)4-3-5-7(8)10/h3-5H,10H2,1-2H3
• InChI Key： XLWFQIZMKGILGI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1N(C)C)N

Computed Properties

• Exact Mass: 170.0610761g/mol
• Monoisotopic Mass: 170.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.3Ų

Additional information on 6-Chloro-N1,N1-dimethylbenzene-1,2-diamine

Introduction to 6-Chloro-N1,N1-dimethylbenzene-1,2-diamine (CAS No. 1174932-22-9)

6-Chloro-N1,N1-dimethylbenzene-1,2-diamine, identified by the Chemical Abstracts Service Number (CAS No.) 1174932-22-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This diamine derivative features a chlorinated benzene ring with dimethyl substitution on the nitrogen atoms, making it a versatile intermediate in the synthesis of various bioactive molecules.

The structural uniqueness of 6-Chloro-N1,N1-dimethylbenzene-1,2-diamine lies in its ability to serve as a precursor for the development of novel therapeutic agents. The presence of both chlorine and amino groups provides multiple reactive sites for further functionalization, enabling chemists to design complex scaffolds with tailored biological activities. This compound has been increasingly explored in medicinal chemistry due to its potential applications in targeting a wide range of diseases.

In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 6-Chloro-N1,N1-dimethylbenzene-1,2-diamine and biological targets. Researchers have leveraged these tools to predict its binding affinity to enzymes and receptors, which is crucial for drug discovery. The dimethylamino groups enhance its solubility and stability, making it an attractive candidate for further derivatization into pharmacologically active compounds.

One of the most compelling areas of research involving 6-Chloro-N1,N1-dimethylbenzene-1,2-diamine is its role in developing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By modifying the structure of 6-Chloro-N1,N1-dimethylbenzene-1,2-diamine, scientists have synthesized analogs that exhibit potent inhibitory effects on specific kinases. These derivatives have shown promise in preclinical studies, highlighting the compound's significance as a building block for next-generation therapeutics.

Furthermore, the chlorinated benzene ring in 6-Chloro-N1,N1-dimethylbenzene-1,2-diamine offers opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in constructing biaryl structures, which are prevalent in many approved drugs. The ability to incorporate aryl groups through these transformations expands the chemical space available for drug design, allowing for the creation of molecules with enhanced pharmacokinetic properties.

The pharmaceutical industry has also shown interest in 6-Chloro-N1,N1-dimethylbenzene-1,2-diamine for its potential use in developing antimicrobial agents. Emerging resistant strains of bacteria necessitate the discovery of novel antibiotics, and diamines have been identified as key structural motifs in several antimicrobial compounds. Researchers are exploring derivatives of 6-Chloro-N1,N1-dimethylbenzene-1,2-diamine to identify new scaffolds with improved efficacy against resistant pathogens.

From a synthetic chemistry perspective, 6-Chloro-N1,N1-dimethylbenzene-1,2-diamine serves as a valuable intermediate for constructing more complex molecules. Its reactivity allows for diverse functionalizations, enabling chemists to explore different chemical libraries efficiently. This adaptability makes it an indispensable tool in academic and industrial research laboratories aiming to develop innovative chemical entities.

The environmental impact of using 6-Chloro-N1,N1-dimethylbenzene-1,2-diamine as a building block has also been considered. Modern synthetic methodologies emphasize green chemistry principles, and researchers are increasingly adopting sustainable approaches to minimize waste and reduce hazardous byproducts. Efforts are underway to optimize synthetic routes for 6-Chloro-N1,N1-dimethylbenzene-1,2-diamine, ensuring that its production aligns with environmentally friendly practices.

In conclusion, 6-Chloro-N1,N1-dimethylbenzene-1,2-diamine (CAS No. 1174932-22-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to evolve, the applications of this compound are expected to expand further, contributing to advancements in drug discovery and development.